Cas no 5954-56-3 (Phosphorousacid, 2-chloro-1-methylethyl diethyl ester)
5954-56-3 structure
Product Name:Phosphorousacid, 2-chloro-1-methylethyl diethyl ester
CAS No:5954-56-3
MF:C13H6Cl2F3N3
MW:332.108050823212
CID:386777
PubChem ID:699185
Update Time:2025-04-19
Phosphorousacid, 2-chloro-1-methylethyl diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphorousacid, 2-chloro-1-methylethyl diethyl ester
- 1,2,4-triazolo[4,3-a]pyridine, 3-(2,3-dichlorophenyl)-6-(trifluoromethyl)-
- 3-(2,3-Dichloro-phenyl)-6-trifluoromethyl-[1,2,4]triazolo[4,3-a]pyridine
- MFIXNLIAXWEBMU-UHFFFAOYSA-N
- SR-01000523763-1
- 3-(2,3-dichlorophenyl)-6-(trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridine
- DTXSID70974946
- SR-01000523763
- BIM-0038284.P001
- 5954-56-3
- SCHEMBL6264252
- AKOS000603641
- 3-(2,3-dichlorophenyl)-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine
- CBMicro_038225
-
- Inchi: 1S/C13H6Cl2F3N3/c14-9-3-1-2-8(11(9)15)12-20-19-10-5-4-7(6-21(10)12)13(16,17)18/h1-6H
- InChI Key: MFIXNLIAXWEBMU-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CC=1C1=NN=C2C=CC(C(F)(F)F)=CN12)Cl
Computed Properties
- Exact Mass: 330.98928
- Monoisotopic Mass: 330.9890871g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- PSA: 30.19
Phosphorousacid, 2-chloro-1-methylethyl diethyl ester Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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